![molecular formula C9H5F2NO2 B2923221 2-(3-Cyanophenyl)-2,2-difluoroacetic acid CAS No. 1249974-01-3](/img/structure/B2923221.png)
2-(3-Cyanophenyl)-2,2-difluoroacetic acid
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various methods. For instance, the Suzuki–Miyaura coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This method uses organoboron reagents and is known for its mild and functional group tolerant reaction conditions .Chemical Reactions Analysis
The Suzuki–Miyaura coupling reaction is a common method used in the formation of carbon–carbon bonds. It involves the use of palladium as a catalyst and organoboron reagents . The reaction is known for its mild conditions and functional group tolerance .Scientific Research Applications
- These reactions allow the efficient synthesis of biaryl compounds, which find applications in drug discovery, materials science, and agrochemicals .
Boron Reagents in Suzuki–Miyaura Coupling
Antiviral Research
Mechanism of Action
Target of Action
Compounds with similar structures, such as cyanoacetohydrazides, have been used as precursors in reactions leading to the construction of various heterocycles .
Mode of Action
Based on the structural similarity to cyanoacetohydrazides, it can be inferred that this compound may act as an ambident nucleophile, capable of attacking at multiple sites .
Biochemical Pathways
Compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions .
Pharmacokinetics
A structurally similar compound, 2-(3-cyanophenyl)acetic acid, has been reported to have high gi absorption and is bbb permeant .
Result of Action
Based on its potential use in suzuki–miyaura cross-coupling reactions, it can be inferred that this compound may play a role in the formation of carbon–carbon bonds .
Action Environment
It’s worth noting that the stability of similar compounds, such as boronic acids and their esters, can be influenced by the presence of water .
Future Directions
The field of difluoromethylation has seen significant advances in recent years . The development of new difluoromethylation reagents and methods has streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry . This suggests potential future directions for the study and application of “2-(3-Cyanophenyl)-2,2-difluoroacetic acid” and related compounds.
properties
IUPAC Name |
2-(3-cyanophenyl)-2,2-difluoroacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F2NO2/c10-9(11,8(13)14)7-3-1-2-6(4-7)5-12/h1-4H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAAGTQJOVCSSQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(C(=O)O)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Cyanophenyl)-2,2-difluoroacetic acid |
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